Cas no 2999-40-8 (Pholoroglucinol Triacetate)

• Product Name: Pholoroglucinol Triacetate
• CAS No: 2999-40-8
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 277028
• PubChem ID: 76347
• Update Time: 2025-05-19

Pholoroglucinol Triacetate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol,1,3,5-triacetate
• Phloroglucinol triacetate
• (3,5-diacetyloxyphenyl) acetate
• NSC16958
• 1,3,5-Benzenetriol, triacetate
• DTXSID60184077
• SCHEMBL2010436
• NSC 16958
• FT-0634593
• 3,5-Bis(acetyloxy)phenyl acetate
• acetic acid 3,5-diacetoxy-phenyl ester
• Z56896914
• 1,3,5-triacetoxybenzene
• FS-4102
• NSC-16958
• CS-0272201
• Acetate, 3,5-di(acetyloxy)phenyl
• 2999-40-8
• HMS1786O10
• J-017728
• 1,3,5-Benzenetriol, 1,3,5-triacetate
• Pholoroglucinol Triacetate
• MFCD00017225
• (3, 5-diacetyloxyphenyl) acetate
• 3,5-Bis(acetyloxy)phenyl acetate #
• benzene-1,3,5-triyl triacetate
• AKOS001044523
• DB-047685

• MDL： MFCD00017225
• Inchi： 1S/C12H12O6/c1-7(13)16-10-4-11(17-8(2)14)6-12(5-10)18-9(3)15/h4-6H,1-3H3
• InChI Key： CLWKAMVDWLTMKD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 252.06300
• Monoisotopic Mass: 252.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.246
• Melting Point: 104-105ºC
• Boiling Point: 348.7 ºC at 760 mmHg
• Flash Point: 153.4ºC
• PSA: 78.90000
• LogP: 1.46250

Pholoroglucinol Triacetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Pholoroglucinol Triacetate

Pholoroglucinol Triacetate: A Comprehensive Overview

Pholoroglucinol triacetate, also known as CAS No. 2999-40-8, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses in fields such as materials science, pharmaceuticals, and organic synthesis. In this article, we will delve into the latest research findings and applications of pholoroglucinol triacetate, providing a detailed and up-to-date analysis.

Chemical Structure and Properties

Pholoroglucinol triacetate is an organic compound with the molecular formula C15H18O6. Its structure consists of a phloroglucinol core, which is a trimer of phenolic groups, with each hydroxyl group acetylated. This acetylation not only enhances the compound's stability but also imparts unique chemical properties. The molecule exhibits a high degree of symmetry, which contributes to its stability and reactivity in various chemical reactions.

Synthesis and Production

The synthesis of pholoroglucinol triacetate involves the acetylation of phloroglucinol using acetic anhydride in the presence of a suitable catalyst. Recent studies have explored more efficient methods for this reaction, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

Applications in Materials Science

One of the most promising applications of pholoroglucinol triacetate is in the field of materials science. Researchers have discovered that this compound can serve as a precursor for the synthesis of advanced materials such as graphene oxide and other carbon-based nanomaterials. Its ability to form stable complexes with metal ions has also made it valuable in the development of metal-organic frameworks (MOFs) and coordination polymers.

Biomedical Applications

In the biomedical field, pholoroglucinol triacetate has shown potential as an anti-inflammatory agent. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). Additionally, its antioxidant properties make it a candidate for use in skincare products aimed at reducing oxidative stress and promoting skin health.

Environmental Applications

The compound has also found applications in environmental science, particularly in the remediation of contaminated soils. Pholoroglucinol triacetate has been used as a stabilizing agent in the removal of heavy metals from soil through processes such as phytoextraction and chemical immobilization. Its ability to form stable complexes with metal ions makes it highly effective in these applications.

Recent Research Developments

Recent research has focused on exploring new avenues for the utilization of pholoroglucinol triacetate. For instance, scientists have investigated its role in drug delivery systems, where it has shown promise as a biocompatible carrier for therapeutic agents. Additionally, studies have examined its potential as a building block for synthesizing novel pharmaceutical compounds with enhanced bioavailability.

Future Prospects

The future outlook for pholoroglucinol triacetate is highly promising. With ongoing advancements in synthetic methods and material science, this compound is expected to find even more diverse applications across various industries. Researchers are actively exploring its potential in fields such as energy storage, catalysis, and biotechnology.

Conclusion

In conclusion, pholoroglucinol triacetate (CAS No. 2999-40-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs position it as a valuable tool in both academic and industrial settings. As further studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.